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Compound of Interest

Compound Name: Ethyl nitroacetate

Cat. No.: B140605

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential safety, handling, and
disposal information for Ethyl nitroacetate, a combustible liquid that can cause skin and eye
irritation.[1][2] Adherence to these procedures is critical for minimizing risk and ensuring
operational safety.

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl nitroacetate is classified as a combustible liquid that causes skin and serious eye
irritation.[1][2] It is crucial to use appropriate personal protective equipment to prevent
exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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. Standards and
Body Part Recommended Equipment .
Specifications

Tightly fitting safety goggles or Must conform to EN 166 (EU)
Eyes/Face chemical safety glasses with or OSHA's 29 CFR 1910.133
side-shields. (US).[1]

Chemical-impermeable gloves

and protective clothing to Gloves must satisfy the
Skin prevent skin exposure. specifications of EU Directive
Fire/flame resistant and 89/686/EEC and the standard
impervious clothing is also EN 374 derived from it.[3]
recommended.
For large-scale use,
emergencies, or if exposure
Not typically required under limits are exceeded, a full-face
Respiratory normal use with adequate respirator or a NIOSH/MSHA
ventilation. or European Standard EN 136

approved respirator should be
used.[3][4]

Operational Plans: Handling, Storage, and Disposal

Proper operational procedures are essential for the safe use of Ethyl nitroacetate.

Safe Handling Procedures

» Ventilation: Always handle Ethyl nitroacetate in a well-ventilated area, such as a chemical
fume hood, to keep airborne concentrations low.[3][5]

e Avoid Contact: Prevent contact with skin and eyes and avoid breathing any mist, gas, or
vapors.[3]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other
sources of ignition.[1][4] Use non-sparking tools and take precautionary measures against
static discharge.[3][4]
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e Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work
area.[4] Contaminated clothing should be removed and washed before reuse.[2][4]

Storage Protocols

o Store containers in a dry, cool, and well-ventilated place.[1][3]
o Keep containers tightly closed when not in use.[1][3][4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[4]

Disposal Plan

» Chemical Waste: Dispose of Ethyl nitroacetate in accordance with all appropriate local,
regional, and national laws and regulations.[3] Waste material should be kept in its original,
suitable, and closed container for disposal.[3][6] Do not mix with other waste.[6]

» Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[3] Alternatively, puncture the packaging to make it unusable for
other purposes before disposing of it in a sanitary landfill.[3]

Emergency Procedures

Immediate and correct response during an emergency is critical.

First-Aid Measures
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Exposure Route First-Aid Instructions

Move the person to fresh air. If breathing is
difficult, administer oxygen. If the person is not
) breathing, provide artificial respiration, but avoid
Inhalation N .
mouth-to-mouth resuscitation if the chemical
was ingested or inhaled. Seek immediate

medical attention.[3][7]

Immediately remove contaminated clothing and
i shoes.[4] Wash the affected area with plenty of
Skin Contact o
soap and water.[1][2] If skin irritation occurs,

seek medical advice.[1]

Rinse cautiously with pure water for at least 15
minutes, making sure to also rinse under the

Eye Contact eyelids.[2][3][4] Remove contact lenses if
present and easy to do.[2] Seek immediate
medical attention.[2][3][4]

Rinse the mouth with water.[3][7] Do not induce
) vomiting.[3][7] Never give anything by mouth to
Ingestion .
an unconscious person.[3][7] Call a doctor or

Poison Control Center immediately.[3][7]

Spill and Fire Response

o Accidental Release: In case of a spill, remove all sources of ignition and evacuate personnel
to a safe area.[3] Ensure adequate ventilation.[3] Prevent the chemical from entering drains.
[3] Absorb the spill with an inert material like sand, silica gel, or universal binder, and collect
it into a suitable, closed container for disposal.[1][4]

 Firefighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.
[3][7] Water spray can be used to cool closed containers.[4] Firefighters must wear self-
contained breathing apparatus and full protective gear.[1][4][8]

Quantitative Data Summary

Table 2: Physical and Toxicological Properties of Ethyl Nitroacetate
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Property

Value

Molecular Formula

C4H7NO4[4]

Molecular Weight 133.1 g/mol [4]

Appearance Clear, colorless to yellow liquid[2][3]
Flash Point 92 °C (197.6 °F)[2][9]

Boiling Point 107 °C / 3.3kPa[2]

Specific Gravity 1.20[2]

LD50 Oral (Mouse)

5250 mg/kg[2][6]

LD50 Intraperitoneal (Rat)

2275 mg/kg[2]

Experimental Workflow Visualization

The following diagram outlines the procedural steps for safely managing an accidental spill of

Ethyl nitroacetate.
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Initial Response

Spill Occurs

Evacuate Area & Alert Personnel

Remove All Ignition Sources

Ensure Adequate Ventilation

Containment & Cleanup

Don Appropriate PPE

;

Contain Spill with Inert Absorbent Material

l

Collect Absorbed Material into a Closed Container

;

Clean Spill Area

Final Steps
A4

Dispose of Waste per Regulations

Decontaminate Tools & Re-stock Supplies

Report Incident

Click to download full resolution via product page

Caption: Workflow for managing an Ethyl nitroacetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to Handling Ethyl Nitroacetate: Safety
and Disposal Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140605#personal-protective-equipment-for-handling-
ethyl-nitroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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